2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• Molecular Formula: C24H26N2O6S
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 2-[4-methyl-7-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C24H26N2O6S/c1-15(2)14-31-18-6-9-20-16(3)21(24(28)32-22(20)12-18)13-23(27)26-11-10-17-4-7-19(8-5-17)33(25,29)30/h4-9,12H,1,10-11,13-14H2,2-3H3,(H,26,27)(H2,25,29,30)
• InChI Key: XFUDTEWRPFGZRV-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=C)C)CC(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N

Description

2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as SU6656, which is a potent and selective inhibitor of Src family kinases. Src family kinases are a group of non-receptor tyrosine kinases that play a crucial role in various cellular processes, including cell growth, differentiation, and migration. The inhibition of these kinases has been linked to the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of 2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is through the inhibition of Src family kinases. These kinases play a crucial role in the regulation of various cellular processes, including cell growth, differentiation, and migration. The inhibition of these kinases leads to the suppression of cancer cell growth and metastasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide have been extensively studied. The compound has been shown to inhibit the growth and metastasis of cancer cells, induce apoptosis, and reduce inflammation. Additionally, the compound has also been shown to have a neuroprotective effect and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is its potency and selectivity towards Src family kinases. This makes it an ideal compound for studying the role of these kinases in various cellular processes. However, one of the limitations of the compound is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide. One of the significant areas of research is the development of more potent and selective inhibitors of Src family kinases. Additionally, the compound's potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases, can be further explored. Finally, the compound's pharmacokinetics and pharmacodynamics can be studied to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide involves the reaction of 4-methyl-7-hydroxy-2H-chromen-2-one with 2-methylprop-2-en-1-ol in the presence of a base, followed by the reaction with N-(4-sulfamoylphenethyl)acetamide in the presence of a coupling agent. The final product is obtained after purification and isolation.

Scientific Research Applications

2-{4-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-2-oxo-2H-chromen-3-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of application is cancer research, where the compound has been shown to inhibit the growth and metastasis of cancer cells.